Cas no 72744-27-5 (4-Thiazolecarboxamide, N-methyl-2-phenyl-)

• Product Name: 4-Thiazolecarboxamide, N-methyl-2-phenyl-
• CAS No: 72744-27-5
• MF: C₁₁H₁₀N₂OS
• MW: 218.274900913239
• MDL: MFCD00141966
• CID: 5233727
• Update Time: 2026-03-08

4-Thiazolecarboxamide, N-methyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxamide, N-methyl-2-phenyl-

• MDL： MFCD00141966
• Inchi： 1S/C11H10N2OS/c1-12-10(14)9-7-15-11(13-9)8-5-3-2-4-6-8/h2-7H,1H3,(H,12,14)
• InChI Key： HXNRBYFXPRNIER-UHFFFAOYSA-N
• SMILES： S1C=C(C(NC)=O)N=C1C1=CC=CC=C1

Additional information on 4-Thiazolecarboxamide, N-methyl-2-phenyl-

4-Thiazolecarboxamide, N-methyl-2-phenyl-

The compound with CAS No 72744-27-5, commonly referred to as 4-Thiazolecarboxamide, N-methyl-2-phenyl or N-methyl-2-phenylthiazole-4-carboxamide, is a heterocyclic organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the thiazole family, which is a five-membered ring consisting of two double bonds, one sulfur atom, and one nitrogen atom. The presence of the thiazole ring imparts unique electronic properties to the molecule, making it a valuable component in various chemical and biological applications.

Thiazole derivatives have been extensively studied due to their diverse biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. Recent research has focused on the synthesis and characterization of novel thiazole derivatives, with N-methyl-2-phenylthiazole-4-carboxamide being a notable example. The introduction of the methyl group at the nitrogen atom and the phenyl group at position 2 of the thiazole ring enhances the compound's stability and bioavailability, making it a promising candidate for drug development.

The synthesis of N-methyl-2-phenylthiazole-4-carboxamide typically involves a multi-step process that includes nucleophilic substitution, condensation reactions, and amide formation. Researchers have optimized these steps to achieve high yields and purity levels. For instance, a recent study published in *Journal of Organic Chemistry* demonstrated a novel method for synthesizing this compound using microwave-assisted reactions, which significantly reduced reaction times while maintaining product quality.

In terms of applications, N-methyl-2-phenylthiazole-4-carboxamide has shown potential in the pharmaceutical industry as a lead compound for developing new drugs. Its ability to inhibit certain enzymes and receptors makes it a valuable tool in drug discovery programs targeting diseases such as cancer, inflammation, and neurodegenerative disorders. Additionally, this compound has been explored for its role in agrochemicals, where it exhibits promising activity against plant pathogens.

Recent advancements in computational chemistry have further enhanced our understanding of the molecular interactions of N-methyl-2-phenylthiazole-4-carboxamide. Molecular docking studies have revealed that this compound can bind effectively to specific protein targets, providing insights into its mechanism of action. These findings have paved the way for further experimental validation and optimization of its therapeutic potential.

In conclusion, N-methyl-2-phenylthiazole-4-carboxamide (CAS No 72744-27-5) is a versatile compound with significant potential in various scientific domains. Its unique chemical structure, combined with recent research advancements, positions it as a key player in future innovations across pharmacology and materials science.